Cas no 3333-13-9 (4-Allyltoluene)

4-Allyltoluene Properties

Names and Identifiers

• Benzene,1-methyl-4-(2-propen-1-yl)-
• 1-Allyl-4-Methylbenzene
• 1-methyl-4-prop-2-enylbenzene
• 3-(4-Methylphenyl)-1-propene
• 1-methyl-4-(2-propenyl)benzene
• 3-p-Tolylpropene
• 4-Allyltoluene
• 4-methylallylbenzene
• Benzene,1-methyl-4-(2-propenyl)
• p-Allyltoluene
• p-Methylallylbenzene
• Toluene,p-allyl
• CS-0109480
• NSC 73971
• EN300-698339
• Toluene, p-allyl-
• EINECS 222-063-5
• UNII-8YYQ7W3Z76
• 1-methyl-4-(prop-2-en-1-yl)benzene
• 8YYQ7W3Z76
• NSC-73971
• 3333-13-9
• DTXSID4062983
• 1-methyl-4-allylbenzene
• NS00029461
• Benzene, 1-methyl-4-(2-propenyl)-
• AKOS016016712
• PD197240
• MFCD00048186
• starbld0009775
• HY-W074514
• Benzene, 1-methyl-4-(2-propen-1-yl)-
• NSC73971
• 4-Allyltoluene, 97%
• FT-0692399
• 3-(4-Methylphenyl)prop-1-ene
• AS-56587
• J-019147
• D76863
• 1-methyl-4-(2-propenyl)-benzene
• DA-49143
• DTXCID5038672
• +Expand

• MDL： MFCD00048186
• InChIKey： WAEOXIOXMKNFLQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H12/c1-3-4-10-7-5-9(2)6-8-10/h3,5-8H,1,4H2,2H3
• SMILES： C=CCC1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 132.09400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 132.094
• Heavy Atom Count: 10
• Complexity: 96.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 2.72350
• PSA: 0.00000
• Refractive Index: n20/D 1.509
• Boiling Point: 182.7 °C at 760 mmHg
• Flash Point: Fahrenheit: 129.2 ° f
  Celsius: 54 ° c
  
• Density: 0.865 g/mL at 25 °C

4-Allyltoluene Security Information

• Symbol: GHS02 GHS07
• WGK Germany：3
• Dangerous goods sign： T
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H226-H302
• Risk Phrases： 10-22
• Signal Word：Warning

4-Allyltoluene Customs Data

• HS CODE：2902909090
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%